ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate

• IUPAC Name: ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
• InChI: InChI=1S/C7H6ClF2NO2S/c1-2-13-5(12)7(9,10)4-3-14-6(8)11-4/h3H,2H2,1H3
• InChI Key: LDAABLLIJAKMHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CSC(=N1)Cl)(F)F
• Molecular Formula: C7H6ClF2NO2S
• Molecular Weight: 241.64 g/mol

Description

Ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate (ECDTA) is an organic compound that belongs to the class of thiazoles. It is a white crystalline solid with a melting point of 97-99°C and a boiling point of 166-168°C. ECDTA is a versatile compound with a wide range of applications in both scientific research and industrial processes.

Scientific Research Applications

Ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate has a wide range of applications in the scientific research field. It is used as a reactant in the synthesis of various organic compounds and as a catalyst in chemical reactions. It is also used as a reagent in the determination of iron, copper, and other metals in solution. Additionally, it is used in the detection and quantification of proteins and other biological molecules.

Mechanism of Action

Ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate functions as a chelating agent, forming stable complexes with metal ions. This allows for the selective binding of metal ions and the subsequent removal of these ions from solution. The chelating properties of ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate are also useful for the synthesis of various organic compounds and for the catalytic activation of chemical reactions.
Biochemical and Physiological Effects
ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate has been shown to have minimal biochemical and physiological effects. In laboratory settings, it has been used to study the effects of metal ions on various biochemical processes. However, it has not been studied extensively in in vivo settings and its effects on humans and other organisms are not well understood.

Advantages and Limitations for Lab Experiments

Ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate has a number of advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it has a wide range of applications in scientific research, making it a versatile compound for laboratory experiments. However, it has a limited solubility in water and is not suitable for use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate. One potential direction is the development of novel chelating agents based on the structure of ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate. Additionally, further research into the biochemical and physiological effects of ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate could be conducted in order to better understand its potential applications in medicine and other fields. Finally, further research into the synthesis of ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate could lead to the development of more efficient and cost-effective methods.

Synthesis Methods

Ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate can be synthesized through a variety of methods, but the most common method is the reaction of 2-chloro-1,3-thiazole with ethyl difluoroacetate. This reaction is conducted in aqueous acid solution and yields a white crystalline solid. The reaction is typically carried out at temperatures between 40-50°C and is usually completed within 3-4 hours.